Cas no 2593-55-7 (1,4-Naphthalenedione,2-methyl-3-(methylthio)-)

• Product Name: 1,4-Naphthalenedione,2-methyl-3-(methylthio)-
• CAS No: 2593-55-7
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 289068
• PubChem ID: 248745
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-methyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-methyl-3-(methylthio)-
• 2-methyl-3-methylsulfanylnaphthalene-1,4-dione
• 2-methyl-3-methylthio-1,4-naphthoquinone
• 2-methyl-3-(methylsulfanyl)naphthoquinone
• NSC-66166
• SCHEMBL2599369
• 2593-55-7
• 2-Methyl-3-(methylthio)naphthalene-1,4-dione
• NSC66166
• DTXSID20290022
• CHEMBL4476004
• 2-methyl-3-(methylsulfanyl)naphthalene-1,4-dione

• Inchi： 1S/C12H10O2S/c1-7-10(13)8-5-3-4-6-9(8)11(14)12(7)15-2/h3-6H,1-2H3
• InChI Key： LQCRQSQHGKVTCR-UHFFFAOYSA-N
• SMILES： S(C)C1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 355.9°Cat760mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.622
• PSA: 59.44000
• LogP: 2.70260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones